Cas no 2680849-11-8 (1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate)

• Product Name: 1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate
• CAS No: 2680849-11-8
• MF: C₁₆H₂₀FNO₄
• MW: 309.332708358765
• CID: 5635679
• PubChem ID: 165921378
• Update Time: 2025-06-25

1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate
• EN300-28291957
• 2680849-11-8
• 1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C16H20FNO4/c1-21-14(19)16(7-9-17)8-10-18(12-16)15(20)22-11-13-5-3-2-4-6-13/h2-6H,7-12H2,1H3
• InChI Key： MUVMENKUKGNPJY-UHFFFAOYSA-N
• SMILES： FCCC1(C(=O)OC)CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 309.13763628g/mol
• Monoisotopic Mass: 309.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate

Introduction to 1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate (CAS No: 2680849-11-8)

1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No) 2680849-11-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a benzyl group, a methyl substituent, and a 2-fluoroethyl side chain, contribute to its distinct chemical properties and biological interactions.

The pyrrolidine-1,3-dicarboxylate core of this compound introduces two carboxylate functionalities, which can serve as critical sites for further chemical modifications or interactions with biological targets. Such modifications are often employed in drug design to enhance pharmacokinetic profiles, improve binding affinity, or modulate specific enzymatic or receptor activities. The combination of these structural elements makes 1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to influence metabolic stability, binding affinity, and cellular uptake. The incorporation of a 2-fluoroethyl group in this molecule aligns with this trend, as fluorine atoms are known to enhance the bioavailability and metabolic resistance of pharmaceutical compounds. This feature has been extensively studied in the context of anticancer agents, where fluorinated pyrrolidines have shown promising results in preclinical trials.

The pharmaceutical industry has been actively exploring novel scaffolds that can serve as precursors for drug development. The structural motif of 1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate is particularly intriguing because it combines several pharmacophoric elements that are known to interact with biological targets. For instance, the benzyl group can facilitate hydrophobic interactions with lipid-rich environments, while the methyl substituent can influence steric hindrance and electronic properties. These features make it an attractive candidate for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. The pyrrolidine scaffold has been widely used in kinase inhibitor design due to its ability to mimic ATP binding pockets and disrupt enzyme function. The presence of multiple functional groups in 1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate allows for fine-tuning of its interactions with target kinases, making it a valuable tool for structure-based drug design.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules with high accuracy. These computational methods have been instrumental in identifying lead compounds for drug development. In the case of 1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate, computational studies have suggested that its structural features make it a potent inhibitor of several kinases. These predictions have guided experimental efforts to synthesize and test derivatives of this compound for their pharmacological activity.

The synthesis of 1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to introduce the desired functional groups at specific positions on the pyrrolidine core. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of interdisciplinary approaches in drug discovery.

The biological evaluation of 1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit the activity of various kinases at submicromolar concentrations. Additionally, preliminary in vivo studies have shown that this compound exhibits good oral bioavailability and target specificity. These findings suggest that further optimization could lead to the development of a novel therapeutic agent with significant clinical potential.

The future direction of research on 1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate will likely focus on improving its pharmacokinetic properties and expanding its therapeutic applications. Strategies such as prodrug design and nanotechnology-based delivery systems could enhance its efficacy and reduce potential side effects. Furthermore, exploring its activity against other biological targets may uncover additional therapeutic uses beyond kinase inhibition.

In conclusion,1-Benzyl 3-methyl 3-(2-fluoroethyl)pyrrolidine-1,3-dicarboxylate (CAS No: 2680849-11-8) represents a promising candidate for drug development due to its unique structural features and biological activities. Its potential applications in oncology and other therapeutic areas make it an attractive subject for further research and innovation. As our understanding of molecular interactions continues to evolve，this compound will likely play a significant role in shaping the future landscape of pharmaceutical chemistry.